Cas no 1804749-66-3 (5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804749-66-3
• MF: C₈H₂F₇NO₂
• MW: 277.095806598663
• CID: 4830897
• Update Time: 2025-05-26

5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H2F7NO2/c9-4-1-16-6(18-8(13,14)15)5(3(4)2-17)7(10,11)12/h1-2H
• InChI Key： DNILHQBLFYPEMV-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C=1C=O)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde

Introduction to 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804749-66-3)

5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde, identified by its CAS number 1804749-66-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by its unique structural features, including fluoro, trifluoromethoxy, and trifluoromethyl substituents. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of this compound lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of fluorine atoms, known for their ability to enhance metabolic stability and binding affinity, makes this molecule a promising candidate for further exploration. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such fluorinated pyridines, which are increasingly being utilized in the development of novel therapeutic agents.

In the realm of pharmaceutical research, 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde has been investigated for its role as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The aldehyde functionality at the 4-position provides a reactive site for further derivatization, allowing chemists to explore diverse structural modifications. This flexibility has led to the development of several lead compounds that exhibit potent biological activity.

Moreover, the compound's structural motif is reminiscent of natural products and bioactive scaffolds, suggesting its utility in mimicking or enhancing natural biological processes. The trifluoromethyl group, in particular, is well-documented for its ability to modulate pharmacokinetic properties, including lipophilicity and metabolic stability. These attributes are highly valued in drug design, as they can significantly influence a drug's efficacy and duration of action.

Recent studies have highlighted the role of fluorinated pyridines in the development of next-generation antiviral agents. The unique electronic properties induced by fluorine substitution can alter the binding interactions between a drug molecule and its target protein or nucleic acid. This has opened new avenues for designing inhibitors with improved selectivity and potency against viral enzymes such as proteases and polymerases. The compound's aldehyde group also facilitates the formation of Schiff bases or other heterocyclic structures, which are known to exhibit antiviral activity.

The agrochemical industry has also recognized the potential of 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde as a building block for developing novel pesticides and herbicides. Fluorinated compounds often demonstrate enhanced resistance to degradation under environmental conditions, making them more effective in controlling pests and weeds. Researchers have been exploring its derivatives as potential candidates for next-generation crop protection agents that offer improved safety profiles while maintaining high efficacy.

Synthetic approaches to 5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde have seen significant progress due to the advent of modern catalytic methods. Transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex pyridine derivatives with minimal byproducts. Additionally, flow chemistry techniques have been employed to optimize reaction conditions, leading to higher yields and scalability. These advancements have not only streamlined the synthesis but also made it more environmentally sustainable.

The compound's versatility extends beyond pharmaceuticals and agrochemicals; it has found applications in materials science as well. Fluorinated pyridines are known for their ability to enhance material properties such as thermal stability and electronic conductivity. Researchers have been investigating its use in developing advanced polymers and organic semiconductors that could revolutionize electronics and energy storage technologies.

In conclusion,5-Fluoro-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804749-66-3) represents a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an invaluable intermediate in drug discovery, agrochemical development, and materials science. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an even greater role in advancing scientific innovation.